Cas no 1172804-59-9 (methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylate)

• Product Name: methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylate
• CAS No: 1172804-59-9
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• MDL: MFCD09701861
• CID: 3159187
• PubChem ID: 25247886
• Update Time: 2025-10-18

methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl[1,2]oxazolo[5,4-b]pyridine-4-ca rboxylate
• methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylate
• Methyl6-(1-ethyl-1H-pyrazol-3-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylate
• CS-0298458
• methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• 1172804-59-9
• methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• STK352301
• methyl 6-(1-ethylpyrazol-3-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• AKOS005168278
• EN300-231701
• Methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylate

• MDL： MFCD09701861
• Inchi： 1S/C14H14N4O3/c1-4-18-6-5-10(16-18)11-7-9(14(19)20-3)12-8(2)17-21-13(12)15-11/h5-7H,4H2,1-3H3
• InChI Key： XLUCOIBIFIPGLC-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)OC)C=C(C1C=CN(CC)N=1)N=2

Computed Properties

• Exact Mass: 286.10659032Da
• Monoisotopic Mass: 286.10659032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83Ų

Additional information on methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylate

Methyl 6-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Methyl-1,2-Oxazolo[5,4-B]Pyridine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1172804-59-9, commonly referred to as methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of the oxazolopyridine class, which has been extensively studied for its role in drug discovery and material science.

Methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate exhibits a complex molecular architecture that combines a pyrazole ring with an oxazolopyridine framework. The presence of the ethyl group at the pyrazole moiety introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of similar compounds.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production. The use of advanced catalytic systems has further improved the efficiency of these reactions, aligning with the principles of green chemistry.

From a pharmacological perspective, methyl 6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways makes it a candidate for treating various diseases, including cancer and neurodegenerative disorders. Recent findings suggest that this compound may act as a selective inhibitor of certain kinases, which are critical in disease progression.

In addition to its pharmacological applications, this compound has also found utility in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its potential as an emissive layer material in OLEDs due to its high quantum yield and thermal stability.

Despite its numerous advantages, the development of methyl 6-(1-ethyl-1H-pyrazol-3-Yl)-3-Methyl-Oxazolo[5,4-B]Pyridine-Carboxylate faces challenges related to scalability and cost-effectiveness. Efforts are underway to develop more economical synthesis routes and improve its stability under physiological conditions. Collaborative research between academic institutions and industry partners is expected to accelerate progress in this area.

In conclusion, methyl 6-(1-Ethyl-Pyrazol-Yl)-Oxazolo-Pyridine-Carboxylate represents a significant advancement in the field of heterocyclic chemistry. Its versatile structure and diverse applications position it as a valuable tool for both medicinal and materials research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in modern science.